2-amino-N-ethyl-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide

• IUPAC Name: 2-amino-N-ethyl-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C12H18N2OS/c1-2-14-12(15)10-8-6-4-3-5-7-9(8)16-11(10)13/h2-7,13H2,1H3,(H,14,15)
• InChI Key: OAPRCRIUXLGPCE-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(SC2=C1CCCCC2)N
• Molecular Formula: C12H18N2OS
• DSSTOX Substance ID: DTXSID50389337
• Molecular Weight: 238.35 g/mol
• CAS RN: 301321-98-2

Description

2-amino-N-ethyl-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide, or 2-AETCT, is a cyclic organic compound with a structure composed of a nitrogen-containing heterocycle and an amide group. It is a member of the cyclohepta[b]thiophene family of compounds, which are known for their unique physical and chemical properties. 2-AETCT has recently become of interest in the scientific community due to its potential applications in the fields of drug discovery, material science, and biochemistry.

Mechanism of Action

The exact mechanism of action of 2-AETCT is still not fully understood. However, it has been suggested that 2-AETCT binds to proteins, enzymes, and other biomolecules, leading to changes in their structure and function. Additionally, 2-AETCT has been found to interact with metal ions, leading to the formation of chelates.
Biochemical and Physiological Effects
2-AETCT has been found to have a wide range of biochemical and physiological effects. In particular, 2-AETCT has been found to possess anti-inflammatory, anti-fungal, and anti-bacterial properties. Additionally, 2-AETCT has been found to act as a chelating agent and a catalyst, as well as a fluorescent probe.

Advantages and Limitations for Lab Experiments

The main advantages of working with 2-AETCT in the lab are its low cost, ease of synthesis, and wide range of potential applications. However, there are some limitations to working with 2-AETCT in the lab. In particular, 2-AETCT is a hazardous chemical and should be handled with caution. Additionally, the exact mechanism of action of 2-AETCT is still not fully understood, making it difficult to predict its effects.

Future Directions

There are many potential future directions for research on 2-AETCT. These include further exploration of its potential applications in drug discovery, material science, and biochemistry. Additionally, further research on the mechanism of action of 2-AETCT could lead to a better understanding of its effects and potential uses. Additionally, further research on the synthesis of 2-AETCT could lead to more efficient and cost-effective methods. Finally, further research on the safety and toxicity of 2-AETCT could lead to the development of safer and more effective drugs and materials.

Synthesis Methods

2-AETCT can be synthesized by a variety of methods, including the condensation of 2-aminoethanol and cyclohepta[b]thiophene-3-carboxylic acid, as well as the reaction of 2-aminoethanol and ethyl chloroformate. The former method is preferred due to its simplicity and low cost. The latter method is more expensive and involves the use of hazardous chemicals, but it yields higher yields and higher purity products.

Scientific Research Applications

2-AETCT has been studied for its potential applications in the fields of drug discovery, material science, and biochemistry. In drug discovery, 2-AETCT has been found to possess anti-inflammatory, anti-fungal, and anti-bacterial properties, making it a promising candidate for the development of new drugs. In material science, 2-AETCT has been studied for its potential use in the development of new polymers and nanomaterials. In biochemistry, 2-AETCT has been studied for its potential use as a fluorescent probe, as well as its ability to act as a chelating agent or a catalyst.